2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide
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Description
2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive Activity
Research on derivatives of pyridazinone, which shares structural similarities with the specified compound, has demonstrated significant antinociceptive activities. In a study, compounds structurally related to pyridazinone were synthesized and tested for their antinociceptive efficacy using modified Koster's Test in mice, showing more potent effects than aspirin in many cases. This indicates the potential of such derivatives in pain management applications (Doğruer, Şahin, Ünlü, & Ito, 2000).
Herbicidal Activities
The compound's structural analogs have been investigated for their herbicidal properties, showing significant activity. For instance, 4-(3-Trifluoromethylphenyl)pyridazine derivatives, related to the core structure of the specified compound, exhibited potent herbicidal activities against various dicotyledonous plants, suggesting their utility in agricultural applications (Xu et al., 2008).
Anti-inflammatory and Analgesic Effects
Several studies have synthesized and evaluated derivatives of pyridazinones for their analgesic and anti-inflammatory properties. These studies found that certain derivatives were more effective than standard non-steroidal anti-inflammatory drugs (NSAIDs) in reducing pain and inflammation without causing significant gastric damage, suggesting potential for clinical use in treating inflammation and pain (Şahina, Badiçoglu, Gökçe, Kuepeli, & Yeşilada, 2004).
Antiproliferative Activities
New functionalized pyridine linked thiazole derivatives, which could be considered structurally related to the specified compound, have been synthesized and showed promising antiproliferative activities against various cancer cell lines, including liver carcinoma (HepG2) and breast cancer (MCF-7). This suggests potential applications in developing anticancer therapies (Alqahtani & Bayazeed, 2020).
Metabolic Studies
Studies on the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes provide insights into the biochemical pathways and potential toxicological profiles of related compounds. Understanding the metabolism of such compounds is crucial for assessing their safety and efficacy as pharmaceuticals or agrochemicals (Coleman, Linderman, Hodgson, & Rose, 2000).
Properties
IUPAC Name |
2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(3-fluoro-4-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2S/c1-3-27-17-8-5-15(6-9-17)19-10-11-21(25-24-19)28-13-20(26)23-16-7-4-14(2)18(22)12-16/h4-12H,3,13H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSSTZQJUDSABSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=CC(=C(C=C3)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.